Cas no 89740-40-9 (2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride)

2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride is a highly reactive sulfonylating agent with applications in organic synthesis and pharmaceutical intermediates. Its key advantages include strong electrophilic character, enabling efficient introduction of the sulfonyl group into target molecules. The presence of multiple fluorine atoms enhances its stability and reactivity, making it suitable for demanding transformations. This compound is particularly useful in the preparation of sulfonamides and other sulfur-containing derivatives. Its compatibility with a range of solvents and reagents allows for versatile use in synthetic chemistry. Proper handling under inert conditions is recommended due to its moisture sensitivity and potential corrosivity.

2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride structure

89740-40-9 structure

Product Name:2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride

CAS No:89740-40-9

MF:C₂Cl₂F₄O₂S

MW:234.984811782837

MDL:MFCD09746182

CID:590530

PubChem ID:13231632

Update Time:2025-05-28

2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- Ethanesulfonyl chloride, 2-chloro-1,1,2,2-tetrafluoro-
- 2-chloro-1,1,2,2-tetrafluoroethanesulfonyl chloride
- 2-CHLORO-1,1,2,2-TETRAFLUORO-ETHANESULFONYL CHLORIDE
- AS-33331
- 2-Chloro-1,1,2,2-tetrafluoroethane-1-sulfonyl chloride
- 89740-40-9
- AKOS006337151
- 2-chlorotetrafluoroethanesulfonyl chloride
- MFCD09746182
- 2-CHLORO-1,1,2,2-TETRAFLUORO-ETHANESULFONYLCHLORIDE
- DTXSID70530521
- 2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride
- MDL： MFCD09746182
- Inchi： 1S/C2Cl2F4O2S/c3-1(5,6)2(7,8)11(4,9)10
- InChI Key： MMAXEXCJVVINKX-UHFFFAOYSA-N
- SMILES： ClS(C(C(F)(F)Cl)(F)F)(=O)=O

Computed Properties

Exact Mass: 233.8932184g/mol
Monoisotopic Mass: 233.8932184g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 42.5Å²

2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB450254-1 g	2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride; .	89740-40-9		1g	€332.30	2023-07-18
abcr	AB450254-5 g	2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride; .	89740-40-9		5g	€890.00	2023-07-18
TRC	C429008-50mg	2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride	89740-40-9		50mg	$ 50.00	2022-06-06
TRC	C429008-100mg	2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride	89740-40-9		100mg	$ 70.00	2022-06-06
TRC	C429008-500mg	2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl Chloride	89740-40-9		500mg	$ 295.00	2022-06-06
Key Organics Ltd	AS-33331-5g	2-chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride	89740-40-9	>95%	5g	£690.00	2025-02-09
Key Organics Ltd	AS-33331-1g	2-chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride	89740-40-9	>95%	1g	£263.00	2025-02-09
abcr	AB450254-1g	2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride; .	89740-40-9		1g	€599.80	2025-04-15
abcr	AB450254-5g	2-Chloro-1,1,2,2-tetrafluoro-ethanesulfonyl chloride; .	89740-40-9		5g	€1657.60	2025-04-15
1PlusChem	1P0087ZR-250mg	Ethanesulfonyl chloride, 2-chloro-1,1,2,2-tetrafluoro-	89740-40-9	95%	250mg	$183.00	2025-02-22